Cas no 2172178-64-0 (3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole)

• Product Name: 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• CAS No: 2172178-64-0
• MF: C₁₁H₁₀BrClN₂
• MW: 285.567500591278
• CID: 6609673
• PubChem ID: 165798575
• Update Time: 2025-06-29

3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole
• EN300-1282577
• 3-bromo-1-[(4-chloro-3-methylphenyl)methyl]-1H-pyrazole
• 2172178-64-0

• Inchi： 1S/C11H10BrClN2/c1-8-6-9(2-3-10(8)13)7-15-5-4-11(12)14-15/h2-6H,7H2,1H3
• InChI Key： UVUKMDHQSZRDCT-UHFFFAOYSA-N
• SMILES： BrC1C=CN(CC2C=CC(=C(C)C=2)Cl)N=1

Computed Properties

• Exact Mass: 283.97159g/mol
• Monoisotopic Mass: 283.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole

Professional Introduction to 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS No. 2172178-64-0)

3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole, identified by its CAS number 2172178-64-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and medicinal chemistry. The compound features a pyrazole core, which is a well-known scaffold in the development of bioactive molecules, combined with bromo and chloro substituents that enhance its reactivity and utility in synthetic pathways.

The structural motif of 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole positions it as a versatile intermediate in the synthesis of more complex pharmaceutical agents. The presence of both bromine and chlorine atoms makes it a valuable building block for further functionalization, enabling chemists to explore diverse chemical transformations. These modifications can lead to the development of novel compounds with tailored biological activities, making this molecule particularly interesting for researchers focused on exploring new therapeutic avenues.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for drug development. Specifically, the combination of bromo and chloro substituents in 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole enhances its potential as a precursor for synthesizing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. Pyrazole derivatives have been extensively studied for their anti-inflammatory effects, and modifications to their structure can fine-tune their activity against specific inflammatory pathways. The presence of halogen atoms in 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole allows for further derivatization, which could lead to the discovery of new compounds with improved efficacy and reduced side effects compared to existing treatments.

The compound's utility extends beyond anti-inflammatory applications. Researchers are also exploring its potential in the development of anticancer agents. Pyrazole-based molecules have shown promise in inhibiting various kinases and other enzymes involved in cancer cell proliferation. The structural features of 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole, particularly the pyrazole ring and the halogen substituents, make it an attractive candidate for further investigation in this area. By leveraging its reactivity, scientists can design analogs that target specific cancer pathways more effectively.

In addition to its therapeutic potential, 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole has implications in agricultural chemistry as well. Pyrazole derivatives have been used as herbicides and fungicides due to their ability to disrupt essential biological processes in plants. The structural diversity offered by this compound allows researchers to develop novel agrochemicals that are more selective and environmentally friendly. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maintaining high crop yields.

The synthesis of 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole involves a series of well-established organic reactions that highlight its accessibility as a synthetic intermediate. The bromination and chlorination steps are critical in introducing the necessary functional groups onto the pyrazole core. These transformations can be performed under mild conditions, ensuring high yields and purity of the final product. This makes it an ideal candidate for large-scale production if needed.

The compound's stability under various storage conditions is another important factor that contributes to its practicality in research and industrial settings. Proper handling and storage protocols can ensure that 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole remains effective for extended periods, allowing researchers ample time for experimentation without degradation concerns.

In conclusion, 3-bromo-1-(4-chloro-3-methylphenyl)methyl-1H-pyrazole (CAS No. 2172178-64-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features make it an excellent starting point for synthesizing novel bioactive molecules, particularly those targeting inflammatory and cancer-related pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development and beyond.